Cas no 1817672-32-4 (tert-butyl 5-bromo-1,1-dimethyl-3-oxo-isoindoline-2-carboxylate)

• Product Name: tert-butyl 5-bromo-1,1-dimethyl-3-oxo-isoindoline-2-carboxylate
• CAS No: 1817672-32-4
• MF: C₁₅H₁₈BrNO₃
• MW: 340.212323665619
• CID: 5191821
• PubChem ID: 118418361
• Update Time: 2025-06-09

tert-butyl 5-bromo-1,1-dimethyl-3-oxo-isoindoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2H-Isoindole-2-carboxylic acid, 5-bromo-1,3-dihydro-1,1-dimethyl-3-oxo-, 1,1-dimethylethyl ester
• tert-butyl 5-bromo-1,1-dimethyl-3-oxo-isoindoline-2-carboxylate
• tert-Butyl 5-bromo-1,1-dimethyl-3-oxoisoindoline-2-carboxylate
• PS-19358
• 2-Boc-5-bromo-1,1-dimethyl-3-oxoisoindoline
• SY323549
• DB-419821
• 1817672-32-4
• SCHEMBL17141679
• E88426

• Inchi： 1S/C15H18BrNO3/c1-14(2,3)20-13(19)17-12(18)10-8-9(16)6-7-11(10)15(17,4)5/h6-8H,1-5H3
• InChI Key： QMMQKDHAUISGBK-UHFFFAOYSA-N
• SMILES： C1(C)(C)C2=C(C=C(Br)C=C2)C(=O)N1C(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 339.04701g/mol
• Monoisotopic Mass: 339.04701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl 5-bromo-1,1-dimethyl-3-oxo-isoindoline-2-carboxylate

Comprehensive Overview of tert-butyl 5-bromo-1,1-dimethyl-3-oxo-isoindoline-2-carboxylate (CAS 1817672-32-4)

The compound tert-butyl 5-bromo-1,1-dimethyl-3-oxo-isoindoline-2-carboxylate (CAS 1817672-32-4) is a highly specialized organic intermediate with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the isoindoline core and bromo substituent, make it a valuable building block for synthesizing complex molecules. Researchers and industry professionals frequently search for this compound due to its role in drug discovery and material science, particularly in the development of novel heterocyclic compounds.

One of the key reasons for the growing interest in tert-butyl 5-bromo-1,1-dimethyl-3-oxo-isoindoline-2-carboxylate is its versatility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in creating biologically active molecules, a topic frequently queried in academic and industrial forums. The presence of the tert-butyl ester group enhances the compound's stability, making it suitable for multi-step synthetic routes, a feature highly sought after by chemists working on API (Active Pharmaceutical Ingredient) development.

In recent years, the demand for isoindoline derivatives like this compound has surged due to their potential in addressing challenges in medicinal chemistry. For instance, researchers exploring kinase inhibitors or neuroprotective agents often investigate such scaffolds. The bromo moiety at the 5-position allows for further functionalization, enabling the creation of diverse molecular libraries—a hot topic in high-throughput screening and combinatorial chemistry.

From a synthetic perspective, tert-butyl 5-bromo-1,1-dimethyl-3-oxo-isoindoline-2-carboxylate exemplifies modern trends in green chemistry. Its efficient synthesis routes align with the industry's shift toward atom economy and reduced waste generation, topics dominating sustainability discussions in chemical manufacturing. Analytical techniques like HPLC and NMR are commonly employed to verify its purity, ensuring compliance with stringent quality control standards—a recurring concern among purchasers.

The compound's relevance extends to material science, where its aromatic and electron-withdrawing properties are exploited in designing organic semiconductors or photocatalysts. This interdisciplinary appeal makes it a frequent subject in patent literature and R&D publications. As the scientific community increasingly focuses on structure-activity relationships (SAR), derivatives of this isoindoline carboxylate continue to attract attention for their tunable physicochemical properties.

For suppliers and distributors, accurate documentation of CAS 1817672-32-4 is critical to meet regulatory requirements such as REACH or GMP guidelines. The compound's storage conditions (typically cool and dry environments) and handling precautions are also common search queries, reflecting end-users' practical concerns. Its compatibility with anhydrous reactions further underscores its utility in advanced synthetic protocols.

In summary, tert-butyl 5-bromo-1,1-dimethyl-3-oxo-isoindoline-2-carboxylate represents a convergence of synthetic utility, industrial applicability, and scientific innovation. Its role in cutting-edge research areas like targeted drug delivery and functional materials ensures its prominence in both academic curricula and commercial catalogs. As custom synthesis services expand, this compound's modular design positions it as a cornerstone for future breakthroughs in small molecule therapeutics and beyond.